N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[1-(3-methylphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H19N3O2S/c1-14-6-5-7-15(12-14)22-11-10-20-19(22)25-13-18(23)21-16-8-3-4-9-17(16)24-2/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: LGABLAJHAGOYJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide, also known as MTAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide exerts its effects through its ability to modulate various signaling pathways in cells. It has been shown to inhibit the activity of Akt and mTOR, which are key regulators of cell growth and survival. N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide also activates the AMPK signaling pathway, which is involved in energy metabolism and cellular stress response. In addition, N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been found to regulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have various biochemical and physiological effects in cells and animals. It has been found to induce apoptosis, inhibit cell proliferation, and reduce inflammation. N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has also been shown to improve cognitive function and protect neurons from oxidative stress. In animal studies, N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been found to reduce tumor growth and improve survival rates.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has several advantages for lab experiments, including its high purity and yield, as well as its ability to modulate various signaling pathways in cells. However, there are also some limitations to using N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide in lab experiments. For example, its mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide. One area of interest is its potential application in combination therapy for cancer, where it could be used in combination with other drugs to enhance their efficacy. Another area of interest is its potential application in neurodegenerative disease research, where it could be used to develop new treatments for diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide and its effects on different cell types and experimental conditions.
In conclusion, N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has shown great potential in scientific research. Its ability to modulate various signaling pathways in cells makes it a promising candidate for the development of new treatments for cancer, inflammation, and neurodegenerative diseases. Further research is needed to fully understand its mechanism of action and its potential applications in various areas.

Synthesis Methods

N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide can be synthesized through a multi-step process involving the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form 2-methoxyphenylacetyl chloride, which is then reacted with m-tolyl imidazole thiol to yield N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide. The synthesis process has been optimized to yield high purity and high yield of N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide.

Scientific Research Applications

N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have potential applications in various areas of scientific research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In inflammation research, N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been shown to have anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines. In neurodegenerative disease research, N-(2-methoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide has been found to protect neurons from oxidative stress and improve cognitive function.